Cas no 99102-01-9 (3-(Azetidin-1-yl)propanoic acid)

• Product Name: 3-(Azetidin-1-yl)propanoic acid
• CAS No: 99102-01-9
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD19230116
• CID: 2194271
• PubChem ID: 54346107
• Update Time: 2025-04-21

3-(Azetidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Azetidin-1-yl)propanoic acid
• 1-Azetidinepropanoic acid
• UCKKIMVYGSUKJT-UHFFFAOYSA-N
• CS-W020473
• SY323463
• ZDA10201
• SB51803
• DB-347652
• EN300-2969926
• 99102-01-9
• AKOS006385575
• PS-19148
• SCHEMBL3402164
• F90075
• MFCD19230116
• 3-(azetidin-1-yl)propanoicacid

• MDL： MFCD19230116
• Inchi： 1S/C6H11NO2/c8-6(9)2-5-7-3-1-4-7/h1-5H2,(H,8,9)
• InChI Key： UCKKIMVYGSUKJT-UHFFFAOYSA-N
• SMILES： OC(CCN1CCC1)=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines